Cas no 134076-06-5 (2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone)
134076-06-5 structure
Product Name:2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
CAS No:134076-06-5
MF:C11H18N2O
MW:194.273422718048
CID:2105120
PubChem ID:135625455
Update Time:2025-04-21
2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone Chemical and Physical Properties
Names and Identifiers
-
- 2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
- 134076-06-5
- APDMVECBJSYFER-UHFFFAOYSA-N
- SCHEMBL9490757
- DA-11980
- 2-n-Butyl-5-ethyl-6-methylpyrimidin-4(3H)-one
- AKOS017958688
-
- Inchi: 1S/C11H18N2O/c1-4-6-7-10-12-8(3)9(5-2)11(14)13-10/h4-7H2,1-3H3,(H,12,13,14)
- InChI Key: APDMVECBJSYFER-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C(C)N=C(CCCC)N1
Computed Properties
- Exact Mass: 194.141913202Da
- Monoisotopic Mass: 194.141913202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.5Ų
2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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